Cas no 477852-67-8 (4-(2-chloro-4-fluorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide)

• Product Name: 4-(2-chloro-4-fluorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide
• CAS No: 477852-67-8
• MDL: MFCD00141831
• CID: 4652431
• Update Time: 2025-06-08

4-(2-chloro-4-fluorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-4-fluorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide
• 4-(2-chloro-4-fluorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide

• MDL： MFCD00141831

Additional information on 4-(2-chloro-4-fluorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide

Introduction to 4-(2-chloro-4-fluorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide (CAS No. 477852-67-8)

4-(2-chloro-4-fluorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 477852-67-8, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, characterized by a benzoyl group attached to a pyrrole ring with specific fluorine and chlorine substituents, suggests potential biological activities that are currently under investigation.

The< strong>N-methyl-1H-pyrrole-2-carboxamide moiety in the compound's name is particularly noteworthy, as it introduces a polar amide group that can enhance solubility and interact with biological targets. This feature makes the compound an attractive scaffold for designing molecules with improved pharmacokinetic profiles. The presence of both chloro and fluorobenzoyl groups adds further complexity to its structure, potentially influencing its electronic properties and reactivity. These characteristics make 4-(2-chloro-4-fluorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide a subject of intense interest for medicinal chemists.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds for therapeutic applications. The pyrrole core is a well-known scaffold in medicinal chemistry, found in numerous bioactive molecules ranging from antiviral agents to anticancer drugs. The modification of the pyrrole ring with various substituents can lead to significant changes in the compound's biological activity. For instance, the introduction of electron-withdrawing groups such as benzoyl derivatives can alter the electronic distribution within the molecule, affecting its binding affinity to biological targets.

The specific substitution pattern in 4-(2-chloro-4-fluorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide, particularly the combination of chloro and fluorobenzoyl groups, has been strategically designed to optimize its interactions with biological systems. The chloro group is known to enhance lipophilicity and metabolic stability, while the fluorine atom can improve binding affinity through hydrophobic interactions and modulate electronic properties. These features make the compound a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to improve pharmacokinetic properties and enhance binding affinity. The< strong>fluorobenzoyl moiety in 4-(2-chloro-4-fluorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide is expected to contribute significantly to these effects. Additionally, the presence of an amide group can facilitate hydrogen bonding interactions, which are crucial for stable binding to biological targets. These interactions are essential for achieving high efficacy and selectivity in drug design.

The synthesis of 4-(2-chloro-4-fluorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the< strong>N-methyl group at the 1-position of the pyrrole ring is particularly critical, as it influences the compound's overall shape and electronic properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently.

In conclusion, 4-(2-chloro-4-fluorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide (CAS No. 477852-67-8) is a promising compound with unique structural features that make it an attractive candidate for further pharmaceutical research. Its molecular design incorporates various functional groups that are known to enhance biological activity and pharmacokinetic properties. The combination of< strong>chloro,< strong>fluorobenzoyl, and< strong>N-methyl substituents suggests potential applications in various therapeutic areas, including oncology and inflammation management. As research continues to uncover new biological targets and mechanisms, compounds like 4-(2-chloro-4-fluorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide will play a crucial role in developing next-generation therapeutics.